N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide

• Molecular Formula: C21H16FN5O2S
• Molecular Weight: 421.4 g/mol
• IUPAC Name: N-[[2-(4-fluorophenyl)benzotriazol-5-yl]carbamothioyl]-3-methoxybenzamide
• InChI: InChI=1S/C21H16FN5O2S/c1-29-17-4-2-3-13(11-17)20(28)24-21(30)23-15-7-10-18-19(12-15)26-27(25-18)16-8-5-14(22)6-9-16/h2-12H,1H3,(H2,23,24,28,30)
• InChI Key: JAIRIUBWHCPESW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F

Description

N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide, also known as FBTA, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In cancer cells, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In neurons, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and other neurological processes.
Biochemical and Physiological Effects:
N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to inhibit cell growth and induce apoptosis. In neurons, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to modulate the activity of GABA receptors, leading to changes in anxiety and other neurological processes. N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has several advantages for use in lab experiments, including its high potency and selectivity, as well as its ability to modulate multiple signaling pathways. However, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide. One area of research is the development of new compounds based on the N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide scaffold, with potential applications in cancer research, neuroscience, and drug discovery. Another area of research is the elucidation of the mechanism of action of N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide, which may lead to a better understanding of its potential therapeutic effects. Finally, further studies are needed to evaluate the safety and toxicity of N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide, as well as its potential side effects.

Synthesis Methods

N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 4-fluoroaniline with 5-mercapto-1H-benzotriazole in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The resulting intermediate is then reacted with 3-methoxybenzoyl chloride to yield N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide.

Scientific Research Applications

N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been studied for its potential applications in a variety of scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer treatments. In neuroscience, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and other neurological processes. In drug discovery, N-{[2-(4-fluorophenyl)-2H-benzotriazol-5-yl]carbamothioyl}-3-methoxybenzamide has been used as a scaffold for the development of new compounds with potential therapeutic properties.